Cas no 1156206-70-0 (N-propyl-1H-indazol-5-amine)

N-propyl-1H-indazol-5-amine structure
N-propyl-1H-indazol-5-amine structure
Product Name:N-propyl-1H-indazol-5-amine
CAS No:1156206-70-0
MF:C10H13N3
MW:175.230321645737
CID:2613682
PubChem ID:43691007
Update Time:2025-04-21

N-propyl-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • N-propyl-1H-indazol-5-amine
    • MB11637
    • 1156206-70-0
    • Inchi: 1S/C10H13N3/c1-2-5-11-9-3-4-10-8(6-9)7-12-13-10/h3-4,6-7,11H,2,5H2,1H3,(H,12,13)
    • InChI Key: ZUVZQEDCKZHXMV-UHFFFAOYSA-N
    • SMILES: N(C1C=CC2=C(C=NN2)C=1)CCC

Computed Properties

  • Exact Mass: 175.110947427Da
  • Monoisotopic Mass: 175.110947427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 40.7Ų
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